5-[4-[(2S,4R)-4-Hydroxy-2-methyloxan-4-yl]thiophen-2-yl]sulfanyl-1-methyl-3H-indol-2-one

• CAS No.: 166882-70-8
• Product Name: 5-[4-[(2S,4R)-4-Hydroxy-2-methyloxan-4-yl]thiophen-2-yl]sulfanyl-1-methyl-3H-indol-2-one
• Molecular Formula: C₁₉H₂₁NO₃S₂
• Molecular Weight: 375.5 g/mol
• IUPAC Name: 5-[4-[(2S,4R)-4-hydroxy-2-methyloxan-4-yl]thiophen-2-yl]sulfanyl-1-methyl-3H-indol-2-one
• Standard InChI: InChI=1S/C19H21NO3S2/c1-12-10-19(22,5-6-23-12)14-9-18(24-11-14)25-15-3-4-16-13(7-15)8-17(21)20(16)2/h3-4,7,9,11-12,22H,5-6,8,10H2,1-2H3/t12-,19+/m0/s1
• Standard InChIKey: MQLADKMVHOOVET-HXPMCKFVSA-N
• Isomeric SMILES: C[C@H]1C[C@](CCO1)(C2=CSC(=C2)SC3=CC4=C(C=C3)N(C(=O)C4)C)O
• SMILES: CC1CC(CCO1)(C2=CSC(=C2)SC3=CC4=C(C=C3)N(C(=O)C4)C)O
• Canonical SMILES: CC1CC(CCO1)(C2=CSC(=C2)SC3=CC4=C(C=C3)N(C(=O)C4)C)O
• Description: AZD 4407 is a potent 5-lipoxygenase inhibitor.
• Reference: [1]. Jonathan Hutton, et al. Use of a Titanium Thienyl Anion and a Simple Procedure for Introducing a Thiol Group into Thiophene in the Development of a Manufacturing Route to the 5-Lipoxygenase Inhibitor ZD4407. Org Process Res Dev. 1997 Jan 15;1(1): 61–67.
• PubChem Compound: 9929535
• Last Modified: Nov 11 2021